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These notes provide detailed protocols and comparisons of common and advanced techniques

for measuring soil moisture and temperature. Accurate measurement of these parameters is

critical for a wide range of research applications, including agriculture, hydrology,

environmental science, and geotechnical engineering.

Part 1: Techniques for Measuring Soil Moisture
Soil moisture is a critical variable that influences a vast array of physical, chemical, and

biological processes. It is typically expressed as volumetric water content (VWC), the volume of

water per unit volume of bulk soil, or gravimetric water content (GWC), the mass of water per

unit mass of dry soil.

Comparison of Soil Moisture Measurement Techniques
The selection of a measurement technique depends on the specific research requirements,

including accuracy, spatial and temporal resolution, cost, and whether destructive sampling is

permissible.
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Techniqu
e

Principle
Volumetri
c/Gravim
etric

Accuracy
Destructi
ve

Key
Advantag
es

Key
Disadvant
ages

Gravimetric

Direct

measurem

ent of

water mass

by oven

drying a

soil

sample.[1]

[2][3]

Gravimetric

(can be

converted

to

Volumetric)

High

(Considere

d the

primary

standard)

Yes[4][5]

Simple,

accurate,

independe

nt of soil

type and

salinity.[1]

[4]

Time-

consuming,

labor-

intensive,

not suitable

for real-

time

monitoring.

[5][6]

Time

Domain

Reflectome

try (TDR)

Measures

the

propagatio

n time of

an

electromag

netic pulse

along a

waveguide,

which is

dependent

on the

soil's

dielectric

constant

(permittivity

).[7][8]

Volumetric
High (±1-

2%)[8][9]
No

Accurate,

rapid, non-

destructive,

minimal

calibration

needed for

many soils.

[8][9][10]

High cost,

sensitive to

air gaps

during

installation.
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Frequency

Domain

Reflectome

try (FDR) /

Capacitanc

e

Measures

the soil's

capacitanc

e by

observing

the

frequency

change of

an

oscillating

circuit

connected

to a probe.

[11]

Volumetric
Good to

High
No

Faster

response

time than

TDR,

generally

lower cost.

[12]

Requires

soil-

specific

calibration

for high

accuracy.

[12]

Neutron

Probe

Emits fast

neutrons

that are

slowed

(thermalize

d) by

hydrogen

atoms in

water. A

detector

counts the

slow

neutrons,

which

correlates

to water

content.

[13][14][15]

Volumetric Very High

Minimally

(requires

an access

tube)

Highly

accurate,

provides a

large

volume of

measurem

ent.[15][16]

Expensive,

involves a

radioactive

source

requiring

licensing

and safety

protocols,

not ideal

for surface

measurem

ents.[15]

[16]

Tensiomete

r

Measures

soil water

potential

(tension or

Soil Water

Potential

Not a direct

measure of

water

content

No Directly

measures

plant-

available

Limited

measurem

ent range

(0 to ~85
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suction),

which is

the force

plants must

exert to

extract

water.[17]

[18][19]

water,

unaffected

by soil

salinity.[17]

[20]

centibars),

requires

regular

maintenan

ce.[17]

Logical Relationship of Soil Moisture Measurement
Methods
The following diagram illustrates the classification of common soil moisture measurement

techniques.
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Caption: Classification of soil moisture measurement techniques.

Experimental Protocols
Protocol 1: Gravimetric Method for Soil Moisture Content
This protocol outlines the standard procedure for determining gravimetric soil water content.[21]

[22][23]
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Materials:

Soil auger or trowel

Airtight, pre-weighed soil sampling containers (e.g., metal tins with lids)

Balance or scale with at least 0.01 g sensitivity

Drying oven capable of maintaining 105°C

Tongs or heat-resistant gloves

Desiccator

Procedure:

Sample Collection:

In the field, use an auger or trowel to collect a soil sample from the desired depth.

Immediately place approximately 50-100 g of the moist soil into a pre-weighed, labeled

container and seal it tightly to prevent moisture loss.[1]

Initial Weighing (Wet Mass):

In the laboratory, weigh the sealed container with the moist soil.

Record this mass as Mass_container+wet_soil.

Drying:

Remove the lid from the container and place it (and the lid) in a drying oven set to 105°C.

Dry the sample for 24 to 48 hours, or until a constant mass is achieved.[1] For soils with

high organic matter, drying at 60°C for a longer period may be necessary to prevent

organic matter decomposition.[21]

Final Weighing (Dry Mass):
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Using tongs, remove the container from the oven and place it in a desiccator to cool to

room temperature. This prevents the absorption of atmospheric moisture.

Once cooled, weigh the container with the oven-dry soil.

Record this mass as Mass_container+dry_soil.

Calculations:

Determine the mass of the container (Mass_container).

Calculate the mass of water: Mass_water = (Mass_container+wet_soil) -

(Mass_container+dry_soil).

Calculate the mass of the dry soil: Mass_dry_soil = (Mass_container+dry_soil) -

(Mass_container).

Calculate the gravimetric water content (GWC) as a percentage: GWC (%) = (Mass_water

/ Mass_dry_soil) * 100[1]

Gravimetric Method Workflow
Caption: Experimental workflow for the gravimetric method.

Part 2: Techniques for Measuring Soil Temperature
Soil temperature is a key factor controlling plant growth, seed germination, microbial activity,

and water and nutrient availability.[24]
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Technique Principle
Measureme
nt Type

Accuracy
Key
Advantages

Key
Disadvanta
ges

Glass/Digital

Thermometer

s

Thermal

expansion of

a liquid

(glass) or

electronic

sensor

(digital)

provides a

direct

temperature

reading.[24]

[25]

Point Good

Simple, low

cost, easy to

use for

manual

readings.

Not suitable

for automated

or remote

data logging.

Thermocoupl

es

A voltage is

produced at

the junction

of two

dissimilar

metals, which

is

proportional

to the

temperature

difference

between the

measuring

and reference

junctions.[26]

[27]

Point Good to High

Wide

temperature

range, robust,

relatively low

cost.

Requires a

datalogger

that can

measure

small

voltages and

perform

reference

junction

compensatio

n.

Thermistors The electrical

resistance of

a

semiconducto

r material

Point High High

sensitivity,

accurate,

well-suited for

Limited

temperature

range

compared to

thermocouple
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changes

predictably

with

temperature.

data logging.

[28]

s, non-linear

response.

Infrared

Thermometer

(IRT)

A non-contact

sensor

(pyrometer)

detects the

thermal

radiation

emitted by

the soil

surface and

converts it to

a

temperature

reading.[29]

[30]

Surface Moderate

Non-contact,

instantaneou

s readings,

can scan

large areas

quickly.[25]

[30]

Measures

only the

immediate

surface

temperature,

readings

affected by

surface

emissivity,

solar

radiation, and

atmospheric

conditions.

[31]
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Distributed

Temperature

Sensing

(DTS)

A laser pulse

is sent down

a fiber-optic

cable. The

backscattere

d light's

properties

(Raman

scattering)

are

temperature-

dependent,

allowing

temperature

to be

measured

continuously

along the

cable.[32][33]

Distributed

Profile

High (±0.1 to

0.4°C)[32][33]

Provides

high-

resolution

temperature

profiles over

long

distances

(kilometers).

[32][34]

High initial

equipment

cost, complex

setup and

data

processing.

[34]

Experimental Protocols
Protocol 2: Soil Temperature Profile Measurement with a Digital
Thermometer/Probe
This protocol describes how to manually measure soil temperature at specific depths.

Materials:

Calibrated digital soil thermometer with a probe

Ruler or measuring tape

Tool to create a pilot hole (e.g., a narrow rod or soil corer)

Spacers (optional, for consistent depth)[35]

Procedure:
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Site Selection: Choose a representative location at the study site. Measurements should be

taken at a consistent time of day for comparability.[24]

Calibration Check: Before field use, check the thermometer's calibration in an ice water bath

(should read 0°C) and boiling water (should read 100°C at standard pressure). Adjust or note

any offset.[35]

Measurement at 5 cm Depth:

Carefully create a pilot hole to a depth of 5 cm. This prevents damage to the thermometer

probe.

Insert the thermometer probe into the hole, ensuring the sensing element is at the correct

depth. A pre-made spacer can ensure consistency.[35][36]

Allow the reading to stabilize for 2-3 minutes.

Record the temperature. Take two readings one minute apart; if they are within 1.0°C,

record the value.[35][36]

Measurement at 10 cm Depth (and deeper):

Remove the thermometer.

Deepen the same pilot hole to the next desired depth (e.g., 10 cm).

Re-insert the thermometer probe to the new depth.

Wait for the reading to stabilize (2-3 minutes) and record the temperature as in the

previous step.

Replication: Repeat the entire process at two nearby locations (within 25 cm) to get a robust

average for the site.[35]

Site Restoration: After the final measurement, gently backfill the pilot hole to minimize

disturbance.

Soil Temperature Measurement Workflow
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Caption: Workflow for measuring a soil temperature profile.

References
1. fao.org [fao.org]

2. Measure Soil Moisture Content | The Gravimetric Method for Soil [precisa.com]

3. metergroup.com [metergroup.com]

4. mdpi.com [mdpi.com]

5. researchgate.net [researchgate.net]

6. Soil Moisture: Methods to Measure and Monitor for Optimal Growth - Melbourne Soil
Testing [melbournesoiltesting.com]

7. mdpi.com [mdpi.com]

8. qanr.usu.edu [qanr.usu.edu]

9. A TDR-Based Soil Moisture Monitoring System with Simultaneous Measurement of Soil
Temperature and Electrical Conductivity - PMC [pmc.ncbi.nlm.nih.gov]

10. ictinternational.com [ictinternational.com]

11. How Do TDR and FDR Sensors Measure Soil Water Content without Physical Samples?
→ Learn [esg.sustainability-directory.com]

12. soilsensor.com [soilsensor.com]

13. Neutron probe - Wikipedia [en.wikipedia.org]

14. Neutron Moisture Meter [oznet.org.au]

15. soilsensor.com [soilsensor.com]

16. Methods and techniques for soil moisture monitoring [wyoextension.org]

17. lawr.ucdavis.edu [lawr.ucdavis.edu]

18. rcdmonterey.org [rcdmonterey.org]

19. Tensiometers | ELE International [ele.com]

20. renkeer.com [renkeer.com]

21. openknowledge.fao.org [openknowledge.fao.org]

22. globe.ee [globe.ee]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 14 Tech Support

https://www.fao.org/fileadmin/user_upload/GSP/GSDP/Field_exercises/NEW_Field_exercises/P06b-gravimetric-soil-water-EN-1-2.pdf
https://www.precisa.com/article/measure-and-determine-soil-moisture-content-using-the-gravimetric-method/
https://metergroup.com/education-guides/the-researchers-complete-guide-to-soil-moisture/
https://www.mdpi.com/2071-1050/14/18/11538
https://www.researchgate.net/figure/Methods-for-soil-moisture-measuring_fig1_238619241
https://melbournesoiltesting.com/soil-moisture-methods-to-measure-and-monitor-for-optimal-growth/
https://melbournesoiltesting.com/soil-moisture-methods-to-measure-and-monitor-for-optimal-growth/
https://www.mdpi.com/1424-8220/25/4/1099
https://qanr.usu.edu/files/TDRMeasurment_Prncple_App.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3545580/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3545580/
https://ictinternational.com/knowledge-base/soil-moisture-measurement-time-domain-reflectometry-tdr/
https://esg.sustainability-directory.com/learn/how-do-tdr-and-fdr-sensors-measure-soil-water-content-without-physical-samples/
https://esg.sustainability-directory.com/learn/how-do-tdr-and-fdr-sensors-measure-soil-water-content-without-physical-samples/
https://soilsensor.com/articles/capacitance-frequency-frequency-domain-reflectometry-fdr/
https://en.wikipedia.org/wiki/Neutron_probe
https://www.oznet.org.au/neutron.html
https://soilsensor.com/articles/neutron-probe/
https://wyoextension.org/publications/html/B1331/
https://www.lawr.ucdavis.edu/field-use-tensiometers
https://www.rcdmonterey.org/images/docs/publications/How-to-Use-Tensiometer-English-Reader-final.pdf
https://www.ele.com/productgroup/tensiometers
https://www.renkeer.com/product/soil-tensiometer/
https://openknowledge.fao.org/server/api/core/bitstreams/e8811ce2-af62-470f-90fb-71b1da2d00c0/content
http://www.globe.ee/TeacherGuide/soil/protocols/fieldguides/soil_fg_gravimetric.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b039676?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


23. globe.gov [globe.gov]

24. nrcs.usda.gov [nrcs.usda.gov]

25. Soil Temperature (Thermometers) - UBC Wiki [wiki.ubc.ca]

26. soilinstruments.com [soilinstruments.com]

27. fs.usda.gov [fs.usda.gov]

28. Soil Temperature Sensors: Thermocouples and thermistors [campbellsci.com]

29. store.turf-tec.com [store.turf-tec.com]

30. certifiedmtp.com [certifiedmtp.com]

31. researchgate.net [researchgate.net]

32. tudelft.nl [tudelft.nl]

33. pubs.geoscienceworld.org [pubs.geoscienceworld.org]

34. Distributed Temperature Sensing (DTS) measures moisture | Optromix
[fibergratings.com]

35. globe.gov [globe.gov]

36. globe.uni-koeln.de [globe.uni-koeln.de]

To cite this document: BenchChem. [Application Notes and Protocols: Techniques for
Measuring Soil Moisture and Temperature]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b039676#techniques-for-measuring-soil-moisture-and-
temperature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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